4-(2-ethyl-1H-imidazol-1-yl)benzoic acid

• IUPAC Name: 4-(2-ethylimidazol-1-yl)benzoic acid
• InChI: InChI=1S/C12H12N2O2/c1-2-11-13-7-8-14(11)10-5-3-9(4-6-10)12(15)16/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: TUBUQPJTMBSJNS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=CN1C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

4-(2-ethyl-1H-imidazol-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Thromboxane Synthase Inhibition: A study examined analogues of 4-[[2-(1H-imidazol-1-yl)-1-[[(4-methoxyphenyl)methoxy]methyl] ethoxy]methyl]benzoic acid as thromboxane synthase inhibitors. Some analogues showed activities up to 50 times greater than dazoxiben, a known inhibitor, suggesting potential in the modulation of thromboxane-related pathways (Manley et al., 1987).

• Coordination Polymers: A bifunctional ligand, 4-(2-ethyl-1H-imidazol-1-yl)benzoic acid, was used to create coordination polymers with Cu(NO3)2 and Cu(OAc)2. These polymers showed unique structures and properties, including luminescence sensing and antiferromagnetic interactions, making them potential candidates for chemical detection and magnetic applications (Li et al., 2016).

• Chemosensors for Cyanide and Mercury Ions: Imidazole derivatives were synthesized for detecting cyanide and mercury ions. These compounds exhibited selective sensing towards CN- ions with fluorescence quenching, indicating their use in environmental monitoring and safety (Emandi et al., 2018).

• Corrosion Inhibition: Derivatives of 4-(2-ethyl-1H-imidazol-1-yl)benzoic acid showed corrosion inhibition properties for mild steel in acidic environments. This application is significant in materials science and engineering, particularly in protecting metal surfaces (Ammal et al., 2018).

• Ionothermal Syntheses: The compound and its coordination polymers were synthesized under ionothermal conditions, showing unique 2-D laminar structures and photoluminescent properties, useful in material science and photonic applications (Liu et al., 2013).

• Novel N-Heterocyclic Compounds: Benzimidazole derivatives based on 8-hydroxyquinoline were synthesized, showing potential as corrosion inhibitors for steel in acidic solutions. These compounds might be applicable in industrial maintenance and preservation (Rbaa et al., 2020).

• Herbicide Analysis: The dimethyl derivatives of certain imidazolinone herbicides were characterized, leading to efficient gas chromatographic methods for analyzing these herbicides in environmental samples (Anisuzzaman et al., 2000).

• Sensing Properties of Metal–Organic Frameworks: Studies on metal–organic frameworks with multicarboxylate and 1H-imidazol-4-yl-containing ligands revealed diverse structures and sensing properties. These frameworks could be significant in the development of sensors and materials with unique properties (Liu et al., 2018).